1,3-Dimethyl-5-(1,3-dimethylureidocarbonyl)-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: N,1,3-trimethyl-N-(methylcarbamoyl)pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C12H15N5O2/c1-7-9-5-8(6-14-10(9)17(4)15-7)11(18)16(3)12(19)13-2/h5-6H,1-4H3,(H,13,19)
• InChI Key: ZFMWVHFHMUOGLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=N2)C(=O)N(C)C(=O)NC)C
• Molecular Formula: C12H15N5O2
• Molecular Weight: 261.28 g/mol

Description

“1,3-Dimethyl-5-(1,3-dimethylureidocarbonyl)-1H-pyrazolo[3,4-b]pyridine” is a heterocyclic compound. It has a molecular formula of C12H15N5O2.

Synthesis Analysis

While specific synthesis methods for this compound are not available in the search results, substituted pyridines with diverse functional groups have been synthesized via the remodeling of (Aza)indole/Benzofuran skeletons. This study reported a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Scientific Research Applications

Novel Synthesis Methods

• A study by Rahmani et al. (2018) details an efficient synthesis of related pyridine-pyrimidines using a multi-component reaction. This process includes the use of 1,3-dimethyl-6-aminouracil and carbonitriles, highlighting the versatility of related compounds in synthetic chemistry (Rahmani et al., 2018).

Catalysis and Complex Formation

• Gennari et al. (2008) discuss the formation of CuI complexes with N,N',S,S' scorpionate ligands, showcasing the potential of pyrazole derivatives in forming complex structures that could have implications in catalysis and material science (Gennari et al., 2008).

Mechanistic Insights in Organic Synthesis

• Research by Chimichi et al. (1996) provides insights into the reaction mechanisms involving pyrazolo[1,5-a]pyrimidines, an area closely related to the study of 1,3-Dimethyl-5-(1,3-dimethylureidocarbonyl)-1H-pyrazolo[3,4-b]pyridine. This underscores the role of such compounds in understanding complex organic reactions (Chimichi et al., 1996).

Pharmaceutical Applications

• A paper by Metwally et al. (2008) discusses the use of 3-amino-4,6-dimethylpyrazolo[3,4-b]pyridine for preparing novel heterocycles of pharmaceutical interest. This indicates the potential of related compounds in drug discovery and medicinal chemistry (Metwally et al., 2008).

Biomedical Applications

• Donaire-Arias et al. (2022) provide an extensive review of the synthesis and biomedical applications of pyrazolo[3,4-b]pyridines, a category to which the compound belongs. This highlights its relevance in the biomedical field (Donaire-Arias et al., 2022).